3-Acetylphenyl 4,5-dichloro-2-methylbenzene-1-sulfonate

• IUPAC Name: (3-acetylphenyl) 4,5-dichloro-2-methylbenzenesulfonate
• InChI: InChI=1S/C15H12Cl2O4S/c1-9-6-13(16)14(17)8-15(9)22(19,20)21-12-5-3-4-11(7-12)10(2)18/h3-8H,1-2H3
• InChI Key: YSDXHVOTKGTDET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)OC2=CC=CC(=C2)C(=O)C)Cl)Cl
• Molecular Formula: C15H12Cl2O4S
• Molecular Weight: 359.2 g/mol
• CAS No.: 2305492-17-3

Description

3-Acetylphenyl 4,5-dichloro-2-methylbenzene-1-sulfonate is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is commonly referred to as ADMS, and it has been found to have significant effects on biochemical and physiological processes.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Halogenated sulfonamides, including derivatives similar to 3-Acetylphenyl 4,5-dichloro-2-methylbenzene-1-sulfonate, have been investigated for their inhibition of carbonic anhydrase (CA), particularly tumor-associated isozyme IX. This research indicates potential applications of these compounds as antitumor agents due to their potent inhibitory effects on CA IX, which shows a different inhibition profile compared to other isozymes. This could lead to the design of more potent and selective inhibitors with applications in cancer treatment (Ilies et al., 2003).

Microporous Anionic Metal-Organic Frameworks

Research into microporous anionic metal-organic frameworks incorporating sulfone derivatives has revealed applications in sensors and selective adsorption of dyes. These frameworks can be post-synthetically modified with lanthanides to function as luminescent probes, showcasing their potential in environmental and analytical chemistry for the rapid and selective separation of organic dyes (Guo et al., 2017).

Catalysts for Native Chemical Ligation

Mercaptobenzyl sulfonates, closely related to the sulfonate group in this compound, have been examined as aryl thiol catalysts for native chemical ligation. Their enhanced polarity and solubility make them suitable for peptide synthesis and drug development applications, offering an alternative to traditional catalysts (Cowper et al., 2015).

Solid Acid Catalysts from Sulfonation

The synthesis of efficient and stable solid acid catalysts through the sulfonation of mesoporous polydivinylbenzenes demonstrates the importance of sulfonate derivatives in catalysis. These catalysts, featuring high surface area and sulfonic group concentration, show superior performance in various esterification and acylation reactions, highlighting their utility in chemical manufacturing and processing (Liu et al., 2010).